Cas no 1806148-47-9 (3-Methoxy-5-nitro-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine)

• Product Name: 3-Methoxy-5-nitro-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine
• CAS No: 1806148-47-9
• MF: C₈H₄F₆N₂O₄
• MW: 306.118782997131
• CID: 4840336
• Update Time: 2025-05-18

3-Methoxy-5-nitro-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-5-nitro-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine

• Inchi： 1S/C8H4F6N2O4/c1-19-4-2-3(16(17)18)5(7(9,10)11)15-6(4)20-8(12,13)14/h2H,1H3
• InChI Key： FTIZCUUPQHNRCF-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(=C(N=1)OC(F)(F)F)OC)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 354
• XLogP3: 3.1
• Topological Polar Surface Area: 77.2

Additional information on 3-Methoxy-5-nitro-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine

Introduction to 3-Methoxy-5-nitro-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine (CAS No. 1806148-47-9)

3-Methoxy-5-nitro-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 1806148-47-9, belongs to the pyridine class of molecules, which are widely recognized for their role in medicinal chemistry. The presence of multiple functional groups, including methoxy, nitro, trifluoromethoxy, and trifluoromethyl substituents, endows this molecule with a high degree of chemical diversity and reactivity, making it a valuable scaffold for drug discovery and development.

The structural composition of 3-Methoxy-5-nitro-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine is characterized by a pyridine ring that is functionalized at three distinct positions. The methoxy group at the 3-position introduces a hydrophilic moiety, while the nitro group at the 5-position provides a site for electronic delocalization and potential redox activity. The trifluoromethoxy group at the 2-position and the trifluoromethyl group at the 6-position contribute to the molecule's lipophilicity and metabolic stability, which are critical factors in drug design. This combination of substituents makes the compound an intriguing candidate for further exploration in medicinal chemistry.

In recent years, there has been a growing interest in pyridine derivatives as pharmacophores due to their broad spectrum of biological activities. Pyridine-based compounds have been reported to exhibit antimicrobial, anti-inflammatory, antiviral, and anticancer properties. Among these derivatives, those containing nitro and fluoro substituents have shown particular promise in preclinical studies. The nitro group can be reduced to an amine, which can be further modified to introduce additional biological functionality. The fluoro groups, on the other hand, are known to enhance metabolic stability and binding affinity to biological targets.

3-Methoxy-5-nitro-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine has been studied for its potential role in various therapeutic areas. One of the most notable areas of research has been its application in oncology. Pyridine derivatives have been investigated as inhibitors of kinases and other enzymes involved in cancer cell proliferation. The electron-withdrawing nature of the nitro and trifluoromethyl groups can enhance the binding affinity of the compound to its target proteins. Additionally, the methoxy and trifluoromethoxy groups can influence the compound's solubility and bioavailability, which are crucial factors for drug efficacy.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with greater accuracy. Molecular docking studies have been performed using 3-Methoxy-5-nitro-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine as a lead molecule to identify potential binding interactions with therapeutic targets. These studies have suggested that this compound may interact with proteins involved in signal transduction pathways that are dysregulated in cancer cells. Furthermore, virtual screening techniques have been used to identify analogs of this compound that may exhibit enhanced potency or selectivity.

The synthesis of 3-Methoxy-5-nitro-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine presents unique challenges due to the complexity of its structure. Multi-step synthetic routes have been developed that involve functional group transformations such as nitration, methylation, and fluorination. Advanced synthetic methodologies, including transition metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to improve yield and purity. These synthetic strategies are essential for producing sufficient quantities of the compound for preclinical testing and eventual clinical trials.

In conclusion, 3-Methoxy-5-nitro-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine (CAS No. 1806148-47-9) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features and diverse functional groups make it an attractive scaffold for drug discovery. Ongoing research in this area continues to uncover new insights into its biological activities and mechanisms of action. As computational methods and synthetic techniques advance, it is likely that more derivatives of this compound will be developed, leading to novel therapeutic agents that address unmet medical needs.